Cas no 1105234-28-3 (3-(2-chlorophenyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-chlorophenyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1105234-28-3
• MF: C₁₇H₁₁ClN₄O₄
• MW: 370.746642351151
• CID: 5903259
• PubChem ID: 30879929
• Update Time: 2025-08-01

3-(2-chlorophenyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-5-methyl-
• 3-(2-chlorophenyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide
• SCHEMBL18259114
• 3-(2-chlorophenyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-5-methylisoxazole-4-carboxamide
• CCG-309371
• F0608-1247
• 1105234-28-3
• AKOS024586833

• Inchi： 1S/C17H11ClN4O4/c1-9-13(14(22-26-9)10-5-2-3-6-11(10)18)15(23)19-17-21-20-16(25-17)12-7-4-8-24-12/h2-8H,1H3,(H,19,21,23)
• InChI Key： XGDNESZNMXMCHH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=NN=C(C3=CC=CO3)O2)=O)C(C2=CC=CC=C2Cl)=N1

Computed Properties

• Exact Mass: 370.0468825g/mol
• Monoisotopic Mass: 370.0468825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• pka: 9.63±0.70(Predicted)

Additional information on 3-(2-chlorophenyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide

3-(2-Chlorophenyl)-N-[5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide: A Comprehensive Overview

3-(2-Chlorophenyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1105234-28-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorophenyl group, a furan ring, and an oxadiazole moiety, which collectively contribute to its potential therapeutic applications.

The molecular formula of 3-(2-chlorophenyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide is C₁₉H₁₄ClN₃O₄, and its molecular weight is 377.78 g/mol. The compound's structure includes a central 1,2-oxazole ring with a methyl substituent at the 5-position, which is linked to a furan-containing 1,3,4-oxadiazole moiety through an amide bond. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

In recent years, extensive research has been conducted to explore the pharmacological activities of 3-(2-chlorophenyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide. One of the most promising areas of investigation is its potential as an antitumor agent. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT116), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase.

Beyond its antitumor properties, 3-(2-chlorophenyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide has also been studied for its anti-inflammatory and analgesic effects. In vitro and in vivo experiments have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promising results in reducing pain and inflammation in animal models of arthritis.

The structural diversity of 3-(2-chlorophenyl)-N-[5-(furan-2-y l)-1 , 3 , 4 - o x ad i az o l - 2 - y l ] - 5 - m e t h y l - 1 , 2 - o x az o l e - 4 - c a r b o x am i d e makes it an attractive candidate for further drug development. The presence of multiple functional groups allows for the synthesis of various derivatives with enhanced biological activities. For instance, modifications to the chlorophenyl group or the furan ring can lead to compounds with improved potency and selectivity.

In terms of pharmacokinetics, preliminary studies have indicated that 3-(2-chlorophenyl)-N-[5-(furan - 2 - y l ) - 1 , 3 , 4 - o x ad i az o l - 2 - y l ] - 5 - m e t h y l - 1 , 2 - o x az o l e - 4 - c a r b o x am i d e exhibits favorable absorption and distribution profiles. It is rapidly absorbed following oral administration and has a moderate half-life in vivo. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

The safety profile of 3-(2-chlorophenyl)-N-[5-(furan - 2 - y l ) - 1 , 3 , 4 - o x ad i az o l - 2 - y l ] - 5 - m e t h y l - 1 , 2 - o x az o l e - 4 - c a r b o x am i d e has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, as with any new drug candidate, comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 3-(2-chlorophenyl)-N-[5-(furan - 2 - y l ) - 1 , 3 , 4 - o x ad i az o l - 2 - y l ] - 5 - m e t h y l - 1 , 2 - o x az o l e – 4 – c a r b ox am i d e (CAS No. 1105234–8–8) represents a promising lead compound in the development of novel therapeutic agents for cancer and inflammatory diseases. Its unique structural features and multifaceted biological activities make it an exciting target for further research and drug development efforts.